Cas no 303144-97-0 (5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE)

• Product Name: 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE
• CAS No: 303144-97-0
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• MDL: MFCD00243821
• CID: 5195030
• Update Time: 2026-03-05

5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenyl)-1-methyl-1H-1,2,3,4-tetrazole
• 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE
• 1H-Tetrazole, 5-(3,5-dichlorophenyl)-1-methyl-

• MDL： MFCD00243821
• Inchi： 1S/C8H6Cl2N4/c1-14-8(11-12-13-14)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key： PQTZIWNDBBWLNV-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC(Cl)=CC(Cl)=C2)=NN=N1

Additional information on 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE

5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE: A Comprehensive Overview

The compound with CAS No 303144-97-0, known as 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of tetrazoles, which are heterocyclic aromatic compounds with a five-membered ring containing four nitrogen atoms. The presence of the diclorophenyl group and the methyl substituent at specific positions on the tetrazole ring imparts unique chemical and physical properties to this compound.

Tetrazoles are widely recognized for their stability and reactivity in various chemical reactions. The 5-(3,5-DICHLOROPHENYL) substituent in this compound contributes to its ability to act as a versatile building block in organic synthesis. Recent studies have highlighted its potential in the development of novel pharmaceutical agents and agrochemicals. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds targeting specific enzymatic pathways.

The methyl group at position 1 of the tetrazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, its aromaticity and electron-withdrawing groups provide stability against thermal and chemical degradation. This makes it suitable for applications in high-performance materials and advanced chemical processes.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE. These studies have revealed insights into its reactivity and selectivity in various catalytic reactions. For example, it has been found to act as an efficient ligand in transition metal-catalyzed cross-coupling reactions. This property opens new avenues for its use in synthesizing complex organic molecules with high precision.

In the field of agrochemistry, this compound has shown potential as a component in fungicides and herbicides due to its ability to inhibit key enzymes involved in plant pathogenic processes. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling fungal infections without adverse effects on non-target organisms.

The synthesis of 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product quality.

Environmental considerations are critical when evaluating compounds like this one. Studies have shown that 5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE has a low environmental footprint due to its rapid degradation under aerobic conditions. This makes it a sustainable choice for applications where eco-friendliness is a priority.

In conclusion,5-(3,5-DICHLOROPHENYL)-1-METHYL-1H-1,2,3,4-TETRAAZOLE (CAS No 303144-97-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent advancements in its synthesis and application make it an important subject of ongoing research. As scientific understanding continues to evolve,this compound is expected to play an even more significant role in driving innovation across various sectors.